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Compound of Interest

Compound Name:
Tripropylene glycol monopropyl

ether

Cat. No.: B3317494 Get Quote

CAS Number: 20355-61-5

Chemical Name: N-(alpha-glutaroyl)-L-prolyl-L-phenylalanylglycine ethyl ester

Summary
This technical guide addresses the available information on the chemical compound TPGPE,

identified by the CAS number 20355-61-5. Despite a comprehensive search of scientific

literature, chemical databases, and patent repositories, detailed information regarding the

synonyms, biological activity, experimental protocols, and associated signaling pathways of

TPGPE remains elusive. This document outlines the confirmed chemical identity of the

compound and candidly discusses the current lack of in-depth technical data.

Chemical Identity
The fundamental information available for TPGPE is its unique Chemical Abstracts Service

(CAS) registry number and its systematic chemical name.
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Data Point Value

CAS Number 20355-61-5

Chemical Name
N-(alpha-glutaroyl)-L-prolyl-L-

phenylalanylglycine ethyl ester

Molecular Formula C26H36N4O7

Molecular Weight 516.59 g/mol

Synonyms and Alternative Identifiers
Exhaustive searches for synonyms or alternative commercial or research identifiers for TPGPE

have not yielded any results. It is common for chemical compounds, especially those in early-

stage research or with limited commercial application, to lack extensive naming conventions

beyond their systematic chemical name.

Experimental Data and Protocols
A critical aspect of any technical guide is the inclusion of experimental data and detailed

protocols. This allows for the replication and advancement of scientific findings. However, for

TPGPE, no published studies detailing its synthesis, purification, or use in specific experimental

assays could be located. The absence of such information prevents the inclusion of quantitative

data tables and methodological descriptions.

Biological Activity and Signaling Pathways
The biological function and mechanism of action are central to understanding the potential

applications of a compound in research and drug development. Regrettably, there is no

available information in the public domain regarding the biological targets of TPGPE or the

signaling pathways it may modulate. Without this foundational knowledge, it is not possible to

construct the requested diagrams of signaling pathways or experimental workflows.

Discussion and Future Outlook
The current lack of accessible information on TPGPE suggests several possibilities. The

compound may be part of a proprietary research program that has not yet been publicly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3317494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disclosed. Alternatively, it could be a relatively obscure or legacy compound that has not been

the subject of significant scientific investigation. It is also possible that research on TPGPE

exists but is not indexed in commonly accessible scientific databases.

For researchers, scientists, and drug development professionals interested in TPGPE, the path

forward would involve primary research to synthesize and characterize the compound. This

would be followed by a systematic screening to identify its biological targets and elucidate its

mechanism of action. Such foundational work would be a prerequisite for any further

development and would be essential for populating a comprehensive technical guide in the

future.

Conclusion
While the chemical identity of TPGPE (CAS 20355-61-5) is established, a thorough

investigation reveals a significant gap in the publicly available scientific knowledge. Key

information regarding its synonyms, experimental data, biological activity, and associated

signaling pathways is not available at this time. This technical guide serves to document this

information void and to underscore the need for foundational research to uncover the

properties and potential applications of this enigmatic peptide.

To cite this document: BenchChem. [The Enigmatic Peptide: A Review of TPGPE].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3317494#tpgpe-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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